Cas no 2229580-21-4 (2-phenoxyphenyl sulfamate)

• Product Name: 2-phenoxyphenyl sulfamate
• CAS No: 2229580-21-4
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• CID: 6264952
• PubChem ID: 165845114
• Update Time: 2025-05-28

2-phenoxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-phenoxyphenyl sulfamate
• 2229580-21-4
• EN300-1863632

• Inchi： 1S/C12H11NO4S/c13-18(14,15)17-12-9-5-4-8-11(12)16-10-6-2-1-3-7-10/h1-9H,(H2,13,14,15)
• InChI Key： BSYLYYRTCGUGEC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Additional information on 2-phenoxyphenyl sulfamate

Comprehensive Overview of 2-Phenoxyphenyl Sulfamate (CAS No. 2229580-21-4): Properties, Applications, and Research Insights

The compound 2-phenoxyphenyl sulfamate (CAS No. 2229580-21-4) is a sulfamate derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This article delves into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries and trends in scientific literature and industrial research.

Chemically, 2-phenoxyphenyl sulfamate belongs to the class of aryl sulfamates, which are known for their stability and versatility. The presence of a phenoxy group attached to the phenyl ring enhances its lipophilicity, making it a candidate for studies in bioavailability optimization and drug delivery systems. Researchers have explored its potential as a enzyme inhibitor, particularly in the context of carbonic anhydrase modulation, a hot topic in pharmacology and biochemistry.

One of the most frequently asked questions about CAS No. 2229580-21-4 revolves around its synthetic pathways. The compound is typically synthesized via the reaction of 2-phenoxyphenol with sulfamoyl chloride under controlled conditions. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to improve yield and reduce environmental impact—a trend aligned with the growing demand for sustainable chemical processes.

In material science, 2-phenoxyphenyl sulfamate has shown promise as a monomer for designing high-performance polymers. Its aromatic structure contributes to thermal stability, while the sulfamate group offers opportunities for cross-linking or functionalization. These properties are particularly relevant to industries focusing on flame-retardant materials or specialty coatings, areas where search engine analytics reveal heightened user interest.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in quality control during production. Analytical chemists often search for "CAS 2229580-21-4 characterization" to access reference spectra, underscoring the need for accurate, peer-validated data in chemical databases.

From a commercial perspective, 2-phenoxyphenyl sulfamate is available in limited quantities for research and development purposes. Procurement trends indicate demand from academic institutions and pharmaceutical innovators, especially those exploring targeted therapies. However, scalability remains a challenge, with users frequently querying "bulk suppliers of 2-phenoxyphenyl sulfamate"—a gap that manufacturers could address.

Ongoing studies investigate the compound's structure-activity relationships (SAR) to optimize its efficacy in specific applications. Computational modeling tools like molecular docking have become instrumental in predicting interactions with biological targets, reflecting the integration of AI-driven drug discovery methodologies—a dominant theme in contemporary scientific discourse.

Regulatory status varies by region, but 2-phenoxyphenyl sulfamate is generally classified as a non-hazardous research chemical when handled according to standard laboratory safety protocols. Safety data sheets (SDS) emphasize proper ventilation and personal protective equipment (PPE), addressing common concerns about "CAS 2229580-21-4 safety precautions" among laboratory personnel.

Future research directions may explore the compound's utility in agrochemical formulations or as a corrosion inhibitor—two areas where sulfamate derivatives have demonstrated historical success. Patent analysis reveals growing IP activity around sulfamate-based innovations, suggesting expanding commercial relevance.

In summary, 2-phenoxyphenyl sulfamate (CAS No. 2229580-21-4) represents a multifaceted compound with interdisciplinary appeal. Its development reflects broader trends in precision chemistry and materials engineering, while user search patterns highlight the need for accessible technical resources and scalable production solutions.